Cas no 612042-42-9 (5-2-(trifluoromethyl)benzenesulfonamidobenzene-1,3-dicarboxylic acid)

• Product Name: 5-2-(trifluoromethyl)benzenesulfonamidobenzene-1,3-dicarboxylic acid
• CAS No: 612042-42-9
• MF: C₁₅H₁₀F₃NO₆S
• MW: 389.303213596344
• CID: 3098773
• PubChem ID: 1190495
• Update Time: 2025-10-31

5-2-(trifluoromethyl)benzenesulfonamidobenzene-1,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-({[2-(trifluoromethyl)phenyl]sulfonyl}amino)isophthalic acid
• 5-2-(trifluoromethyl)benzenesulfonamidobenzene-1,3-dicarboxylic acid
• AKOS001091444
• 5-(2-(trifluoromethyl)phenylsulfonamido)isophthalic acid
• WSIXESJELOWBSM-UHFFFAOYSA-N
• F1678-0277
• Z45538411
• 612042-42-9
• 5-[2-(trifluoromethyl)benzenesulfonamido]benzene-1,3-dicarboxylicacid
• EN300-11677
• 5-[[2-(trifluoromethyl)phenyl]sulfonylamino]benzene-1,3-dicarboxylic Acid
• 5-[2-(trifluoromethyl)benzenesulfonamido]benzene-1,3-dicarboxylic acid
• CS-0223820

• Inchi： 1S/C15H10F3NO6S/c16-15(17,18)11-3-1-2-4-12(11)26(24,25)19-10-6-8(13(20)21)5-9(7-10)14(22)23/h1-7,19H,(H,20,21)(H,22,23)
• InChI Key： WSIXESJELOWBSM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(F)(F)F)(NC1C=C(C(=O)O)C=C(C(=O)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 389.01809270Da
• Monoisotopic Mass: 389.01809270Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 5-2-(trifluoromethyl)benzenesulfonamidobenzene-1,3-dicarboxylic acid

Introduction to 5-2-(Trifluoromethyl)benzenesulfonamidobenzene-1,3-dicarboxylic Acid (CAS No. 612042-42-9)

5-2-(Trifluoromethyl)benzenesulfonamidobenzene-1,3-dicarboxylic acid (CAS No. 612042-42-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of 5-2-(trifluoromethyl)benzenesulfonamidobenzene-1,3-dicarboxylic acid is notable for its inclusion of a trifluoromethyl group and a benzenesulfonamide moiety. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for drug development. The presence of the trifluoromethyl group enhances the lipophilicity of the molecule, which can improve its bioavailability and cellular uptake. Meanwhile, the benzenesulfonamide moiety is known for its ability to form hydrogen bonds, which can enhance the compound's binding affinity to target proteins.

In terms of synthesis, 5-2-(trifluoromethyl)benzenesulfonamidobenzene-1,3-dicarboxylic acid can be prepared through a multi-step process involving several key reactions. One common approach involves the reaction of 2-trifluoromethylbenzenesulfonyl chloride with an appropriate amine to form the benzenesulfonamide intermediate. This intermediate is then subjected to further reactions to introduce the dicarboxylic acid functionality. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound, reducing both cost and environmental impact.

The biological activity of 5-2-(trifluoromethyl)benzenesulfonamidobenzene-1,3-dicarboxylic acid has been extensively studied in various preclinical models. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated its ability to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and cancer progression. Additionally, it has been shown to induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades.

In the context of drug development, 5-2-(trifluoromethyl)benzenesulfonamidobenzene-1,3-dicarboxylic acid has been evaluated for its potential as a therapeutic agent in several disease models. Preclinical studies have highlighted its efficacy in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. Moreover, its anti-cancer properties have been explored in various types of cancer, including breast cancer and colorectal cancer. These findings have paved the way for further clinical investigations.

Recent research has also focused on optimizing the pharmacokinetic properties of 5-2-(trifluoromethyl)benzenesulfonamidobenzene-1,3-dicarboxylic acid. Studies have aimed at improving its solubility and stability to enhance its therapeutic potential. For example, prodrug strategies have been employed to increase the compound's bioavailability and reduce its toxicity. These efforts have led to the development of more effective formulations that can be administered orally or intravenously.

The safety profile of 5-2-(trifluoromethyl)benzenesulfonamidobenzene-1,3-dicarboxylic acid has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new drug candidate, ongoing safety assessments are essential to ensure its long-term safety and efficacy.

In conclusion, 5-2-(trifluoromethyl)benzenesulfonamidobenzene-1,3-dicarboxylic acid (CAS No. 612042-42-9) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, contributing to advancements in the treatment of various diseases.